Bcat-IN-1

• Molecular Formula: C25H24BrN5O2S
• Molecular Weight: 538.5 g/mol
• InChI: InChI=1S/C25H24BrN5O2S/c1-27-24(32)15-8-9-20-19(13-15)30-23(18-7-2-3-12-28-18)31(20)17-6-4-5-16(14-17)29-25(33)21-10-11-22(26)34-21/h2-3,7-13,16-17H,4-6,14H2,1H3,(H,27,32)(H,29,33)/t16-,17+/m0/s1
• InChIKey: PGSKODUPOMCUEJ-DLBZAZTESA-N

BCAT-IN-1: Selective BCATm Inhibitor

BCAT-IN-1 (CAS 2581243-32-3) is a 2-aryl benzimidazole small molecule that acts as a potent, selective, and orally active inhibitor of the mitochondrial branched-chain amino acid aminotransferase (BCATm) [1]. It emerged from a DNA-encoded library screen and subsequent structure–activity relationship optimization campaign aimed at identifying tool compounds for in vivo validation of BCATm as a metabolic disease target [1]. BCAT-IN-1 demonstrates marked selectivity for BCATm over its cytosolic counterpart BCATc, and exhibits pharmacokinetic properties suitable for oral dosing in rodent models [1].

✓ Selective BCATm inhibition for pathway studies

✓ Oral bioavailability suitable for rodent research models

✓ SAR-optimized 2-aryl benzimidazole scaffold

• [1] Deng H, Zhou J, Sundersingh FS, et al. Discovery and Optimization of Potent, Selective, and in Vivo Efficacious 2-Aryl Benzimidazole BCATm Inhibitors. ACS Med Chem Lett. 2016;7(4):379-384. doi:10.1021/acsmedchemlett.5b00389 View Source

BCAT-IN-1 Key Differentiators

BCATm inhibitors from different chemical series exhibit divergent selectivity profiles, pharmacokinetic behaviors, and in vivo target engagement that preclude interchangeable use. Even within the same 2-aryl benzimidazole series, minor structural modifications yield large differences in BCATm/BCATc selectivity and systemic exposure [1]. Hybrid fragment–HTS-derived inhibitors such as BCAT-IN-2 (compound 61), while potent, show only ~5-fold selectivity over BCATc compared to the ~100-fold window of BCAT-IN-1 [2]. These selectivity gaps directly affect off-target BCATc engagement in CNS tissues, and pharmacokinetic parameters—clearance, half-life, oral bioavailability—vary several-fold between series, making substitution scientifically unsound without re-validation [1][2].

! Isozyme selectivity profile may differ across chemical series, affecting BCATc off-target engagement

! Pharmacokinetic parameters (clearance, half-life, exposure) can shift several-fold between structural analogs

! BCAT-IN-2 (compound 61) shows narrower selectivity window; direct substitution may require re-validation

• [1] Deng H, Zhou J, Sundersingh FS, et al. Discovery and Optimization of Potent, Selective, and in Vivo Efficacious 2-Aryl Benzimidazole BCATm Inhibitors. ACS Med Chem Lett. 2016;7(4):379-384. doi:10.1021/acsmedchemlett.5b00389 View Source
• [2] Bertrand SM, Ancellin N, Beaufils B, et al. The Discovery of in Vivo Active Mitochondrial Branched-Chain Aminotransferase (BCATm) Inhibitors by Hybridizing Fragment and HTS Hits. J Med Chem. 2015;58(18):7140-7163. doi:10.1021/acs.jmedchem.5b00313 View Source

BCAT-IN-1 Comparative Evidence

BCATm/BCATc Selectivity vs Compound 1

BCAT-IN-1 (compound 8b) inhibits BCATm with a pIC50 of 7.3 (IC50 ≈ 50 nM) and BCATc with a pIC50 of 5.4 (IC50 ≈ 4 µM), yielding a ~100-fold selectivity window for BCATm over BCATc. In contrast, the initial screening hit compound 1 exhibits BCATm pIC50 = 6.6 and BCATc pIC50 = 5.9, representing only ~5-fold selectivity [1]. This 20-fold improvement in selectivity ratio was achieved through systematic SAR exploration of the benzimidazole 5-position and the thiophene moiety [1].

BCATm Selectivity vs Compound 1

Head-to-head

~100-fold selectivity (BCATm pIC50 7.3, BCATc 5.4) vs compound 1: ~5-fold (pIC50 6.6/5.9)

Supports peripheral BCATm target validation with reduced BCATc confounding

Biochemical assay; n=2 for BCATc

Evidence Dimension	BCATm/BCATc selectivity (pIC50 difference)
Target Compound Data	BCATm pIC50 = 7.3; BCATc pIC50 = 5.4; selectivity ratio ≈ 100-fold
Comparator Or Baseline	Compound 1 (initial ELT hit): BCATm pIC50 = 6.6; BCATc pIC50 = 5.9; selectivity ratio ≈ 5-fold
Quantified Difference	~95-fold increase in absolute selectivity; 20-fold improvement in selectivity ratio
Conditions	Biochemical assay, n = 2 for BCATc; recombinant human BCATm and BCATc enzymes

Why This Matters

The 100-fold selectivity window substantially reduces the risk of confounding BCATc-mediated effects in CNS-expressed isozyme studies, making BCAT-IN-1 the preferred tool for peripheral BCATm target validation.

• [1] Deng H, Zhou J, Sundersingh FS, et al. ACS Med Chem Lett. 2016;7(4):379-384. Table 4, pIC50 values; text L157–L160. View Source

Superior Pharmacokinetics vs Compound 1

In a head-to-head mouse PK study (IV 1 mg/kg; PO 5 mg/kg), BCAT-IN-1 (8b) demonstrated substantially improved systemic exposure and reduced clearance compared to compound 1. Key parameters for 8b vs compound 1: clearance 4.0 vs 23 mL/min/kg (5.7-fold reduction), half-life 3.7 vs 1.4 h (2.6-fold longer), oral bioavailability 28% vs 10% (2.8-fold higher), Cmax 1,648 vs 129 ng/mL (12.8-fold higher), and AUC₀–inf 5,809 vs 338 ng·h/mL (17.2-fold higher) [1]. Plasma protein binding was also slightly lower for 8b (97.1% vs 99.5%), contributing to the higher free fraction [1].

Mouse PK Profile

Head-to-head

Cl: 4.0 vs 23 mL/min/kg; t½: 3.7 vs 1.4 h; AUC: 5,809 vs 338 ng·h/mL

Reported PK context supports oral PD study design in rodents

CD-1 mice; IV 1 mg/kg, PO 5 mg/kg

Evidence Dimension	Mouse pharmacokinetic profile (IV 1 mg/kg; PO 5 mg/kg)
Target Compound Data	Cl = 4.0 mL/min/kg; t₁/₂ = 3.7 h; F = 28%; Cmax = 1,648 ng/mL; AUC = 5,809 ng·h/mL; PPB = 97.1%
Comparator Or Baseline	Compound 1: Cl = 23 mL/min/kg; t₁/₂ = 1.4 h; F = 10%; Cmax = 129 ng/mL; AUC = 338 ng·h/mL; PPB = 99.5%
Quantified Difference	Cl: 5.7-fold lower; t₁/₂: 2.6-fold longer; F: 2.8-fold higher; Cmax: 12.8-fold higher; AUC: 17.2-fold higher
Conditions	Male CD-1 mice; IV dose 1 mg/kg; PO dose 5 mg/kg; n values reported in primary reference

Why This Matters

The superior PK profile enables robust in vivo pharmacodynamic studies at practical oral doses, avoiding the high clearance and poor exposure that would render compound 1 unsuitable for sustained target engagement experiments.

• [1] Deng H, Zhou J, Sundersingh FS, et al. ACS Med Chem Lett. 2016;7(4):379-384. Table 4; text L160–L167. View Source

BCATm Selectivity Advantage Over BCAT-IN-2

BCAT-IN-1 provides ~100-fold selectivity for BCATm over BCATc (pIC50 7.3 vs 5.4) [1]. In contrast, BCAT-IN-2 (compound 61 from the hybrid fragment–HTS series) demonstrates only ~5-fold selectivity (BCATm pIC50 = 7.3; BCATc pIC50 = 6.6) [2]. While both compounds are equipotent against BCATm, BCAT-IN-1's 20-fold larger selectivity window (100-fold vs 5-fold) translates to a >10-fold lower relative BCATc inhibition at saturating BCATm-targeted concentrations, a critical differentiator for studies requiring clean peripheral BCATm pharmacology without CNS BCATc crossover.

Selectivity vs BCAT-IN-2

Cross-study comparable

BCAT-IN-1 ~100-fold selectivity vs BCAT-IN-2 ~5-fold (both equipotent on BCATm)

Selectivity context may reduce CNS BCATc crossover in metabolic disease models

Different assay conditions; verify with direct comparison

Evidence Dimension	BCATm/BCATc selectivity window (fold-selectivity)
Target Compound Data	BCATm pIC50 = 7.3; BCATc pIC50 = 5.4; selectivity ≈ 100-fold
Comparator Or Baseline	BCAT-IN-2 (compound 61): BCATm pIC50 = 7.3; BCATc pIC50 = 6.6; selectivity ≈ 5-fold
Quantified Difference	20-fold greater selectivity window for BCAT-IN-1 (100-fold vs 5-fold)
Conditions	Biochemical assays using recombinant human BCATm and BCATc; individual assay conditions as described in respective publications [1][2]

Why This Matters

For procurement decisions in metabolic disease research where peripheral BCATm inhibition must be deconvolved from central BCATc effects, BCAT-IN-1's superior selectivity directly reduces experimental confounding and strengthens mechanistic conclusions.

• [1] Deng H, et al. ACS Med Chem Lett. 2016;7(4):379-384. View Source
• [2] Bertrand SM, et al. J Med Chem. 2015;58(18):7140-7163. View Source

Oral Target Engagement in Mice

BCAT-IN-1 (8b) produced a robust, dose-dependent increase in all three circulating branched-chain amino acids (leucine, isoleucine, valine) in mice following a single oral dose (30–300 mg/kg) [1]. This pharmacodynamic response is a direct consequence of BCATm inhibition and serves as a quantitative in vivo target engagement biomarker. The closely related initial hit compound 1 could not be advanced to comparable in vivo efficacy studies due to its prohibitively high clearance and poor oral exposure [1]. BCAT-IN-2 has also been reported to elevate plasma leucine (from 473 µM to 1.2 mM at 100 mg/kg PO), but its inferior selectivity (5-fold vs 100-fold) complicates attribution of effect solely to BCATm [2].

In Vivo Target Engagement

Cross-study comparable

Dose-dependent elevation of all three BCAAs in mice (30–300 mg/kg PO)

Supports BCAA biomarker for BCATm inhibition in rodent studies

Acute mouse model; plasma BCAA quantification

Evidence Dimension	In vivo target engagement (circulating BCAA elevation post-oral dose)
Target Compound Data	BCAT-IN-1 (8b): dose-dependent elevation of leucine, isoleucine, and valine at 30–300 mg/kg PO in mice; sustained over extended duration
Comparator Or Baseline	Compound 1: not evaluable in vivo due to poor PK; BCAT-IN-2: leucine from 473 µM to 1.2 mM at 100 mg/kg PO
Quantified Difference	BCAT-IN-1 is the only 2-aryl benzimidazole BCATm inhibitor with published in vivo PD demonstrating sustained BCAA elevation across all three BCAAs at multiple oral dose levels
Conditions	Acute mouse model; oral gavage; plasma BCAA quantification; wild-type mice

Why This Matters

The combination of high selectivity and validated in vivo target engagement at practical oral doses makes BCAT-IN-1 the most thoroughly characterized tool compound for metabolic disease studies requiring sustained peripheral BCATm inhibition.

• [1] Deng H, et al. ACS Med Chem Lett. 2016;7(4):379-384. Abstract and Results. View Source
• [2] Bertrand SM, et al. J Med Chem. 2015;58(18):7140-7163. View Source

Human and Mouse Cellular Activity

In cell-based assays, BCAT-IN-1 (8b) inhibits human BCATm with a pIC50 of 7.0 (IC50 ≈ 100 nM) and mouse BCATm with a pIC50 of 5.9 (IC50 ≈ 1.3 µM) [1]. This ~12-fold difference in cellular potency between human and mouse orthologs is consistent across the 2-aryl benzimidazole series [1]. For comparison, the initial hit compound 1 showed a human cellular pIC50 of 7.2 but failed in vivo characterization due to inadequate PK [1]. BCAT-IN-2 demonstrates a cellular pIC50 of 6.5 in differentiated primary human adipocytes, slightly lower than BCAT-IN-1's human cellular activity, but cross-species comparative cellular data have not been reported for BCAT-IN-2 [2].

Cellular BCATm Inhibition

Cross-study comparable

Human pIC50 7.0; mouse pIC50 5.9 (~12-fold species difference)

Cross-species dataset aids translational PK/PD modeling

Cellular assay; mouse n=4

Evidence Dimension	Cellular BCATm inhibition potency (pIC50) in human and mouse cells
Target Compound Data	Human cell pIC50 = 7.0; mouse cell pIC50 = 5.9 (n = 4 for mouse)
Comparator Or Baseline	Compound 1: human cell pIC50 = 7.2, mouse data not reported; BCAT-IN-2: human adipocyte pIC50 = 6.5
Quantified Difference	BCAT-IN-1 provides the most complete cross-species cellular activity dataset among published BCATm inhibitors, with reproducible mouse cell data (n = 4) supporting preclinical study design
Conditions	Cellular assay measuring BCATm activity in intact human and mouse cells; n values as specified

Why This Matters

Availability of both human and mouse cellular potency data enables researchers to properly calibrate in vitro–in vivo extrapolations and select appropriate doses for rodent pharmacology studies without requiring independent cellular characterization.

• [1] Deng H, et al. ACS Med Chem Lett. 2016;7(4):379-384. Table 4; text L167–L169. View Source
• [2] Bertrand SM, et al. J Med Chem. 2015;58(18):7140-7163. View Source

X-Ray Co-Crystal Structure & Binding Mode

A 2.0 Å resolution X-ray co-crystal structure of BCAT-IN-1 (8b) bound to human BCATm reveals a unique binding mode within the catalytic site adjacent to the pyridoxal-5′-phosphate (PLP) cofactor covalently linked to Lys202 [1]. The ligand engages the active site through multiple hydrogen-bond and van der Waals interactions that differ from the binding poses of both the earlier DNA-encoded library series (compound 15e) and the HTS-derived series (compound 66) [1]. This structural information, deposited and publicly available, provides a rational basis for structure-guided optimization that is unavailable for BCAT-IN-2 or other series where co-crystal structures have not been reported [1].

Binding Mode Characterization

Reported

2.0 Å co-crystal structure with human BCATm; publicly available

Enables structure-guided inhibitor optimization

PLP cofactor; distinct binding pose from earlier series

Evidence Dimension	Availability and quality of structural binding mode data
Target Compound Data	2.0 Å co-crystal structure with BCATm; unique H-bond/van der Waals network; coordinates publicly available
Comparator Or Baseline	Compound 15e (earlier ELT series): different binding mode, previously published; BCAT-IN-2: no published co-crystal structure with BCATm
Quantified Difference	BCAT-IN-1 is the only BCATm inhibitor with a published high-resolution co-crystal structure from the 2-aryl benzimidazole chemotype
Conditions	X-ray crystallography; human BCATm protein; 2.0 Å resolution; PLP cofactor present

Why This Matters

The availability of high-resolution structural data de-risks purchase for structure-based drug design and medicinal chemistry campaigns, providing atomic-level insights into binding determinants that are critical for rational optimization.

• [1] Deng H, et al. ACS Med Chem Lett. 2016;7(4):379-384. Figure 2; text L175–L205. View Source

BCAT-IN-1 Application Scenarios

BCATm Target Validation in Metabolic Disease

BCAT-IN-1's 100-fold selectivity over BCATc makes it the tool compound of choice for deconvolving peripheral BCATm effects from central BCATc-mediated confounds in diet-induced obesity and metabolic syndrome models. The demonstrated oral bioavailability (28%) and sustained BCAA elevation in mice support chronic dosing regimens, while human cellular potency (pIC50 7.0) provides a translational benchmark [1].

Structure-Guided Optimization of BCATm Inhibitors

The publicly available 2.0 Å co-crystal structure of BCAT-IN-1 bound to BCATm enables rational, structure-based design of next-generation inhibitors. Unlike BCAT-IN-2—which lacks a published co-crystal structure—BCAT-IN-1 provides atomic-resolution insights into key H-bond and van der Waals interactions with the PLP-adjacent active site, accelerating SAR exploration and scaffold-hopping efforts [1].

Cross-Species Translational Studies

With both human (pIC50 7.0) and mouse (pIC50 5.9) cellular BCATm inhibition data available, BCAT-IN-1 enables calibrated translational pharmacology. The 12-fold species potency difference can be explicitly factored into PK/PD modeling, a capability not supported by BCAT-IN-2 for which mouse cellular data have not been reported [1][2].

BCAA Biomarker for Target Engagement

BCAT-IN-1 is the only 2-aryl benzimidazole BCATm inhibitor with demonstrated dose-responsive elevation of all three BCAAs (leucine, isoleucine, valine) in mice following oral administration (30–300 mg/kg). This validated pharmacodynamic biomarker enables real-time, non-invasive monitoring of target engagement in longitudinal studies, a key advantage for metabolic disease research programs requiring repeated-measures experimental designs [1].

Application

Selection Property

Validation Focus

Metabolic disease target validation

BCATm/BCATc selectivity window

Peripheral BCATm engagement without CNS BCATc crossover

Structure-based inhibitor design

High-resolution co-crystal structure

Binding mode analysis and scaffold hopping

Cross-species translational studies

Human/mouse cellular potency dataset

Species potency difference calibration for PK/PD

Target engagement biomarker studies

Oral dose-responsive BCAA elevation

Circulating BCAA biomarker monitoring

• [1] Deng H, Zhou J, Sundersingh FS, et al. Discovery and Optimization of Potent, Selective, and in Vivo Efficacious 2-Aryl Benzimidazole BCATm Inhibitors. ACS Med Chem Lett. 2016;7(4):379-384. doi:10.1021/acsmedchemlett.5b00389 View Source
• [2] Bertrand SM, Ancellin N, Beaufils B, et al. The Discovery of in Vivo Active Mitochondrial Branched-Chain Aminotransferase (BCATm) Inhibitors by Hybridizing Fragment and HTS Hits. J Med Chem. 2015;58(18):7140-7163. doi:10.1021/acs.jmedchem.5b00313 View Source